(4,4-difluorocycloheptyl)methanol
Overview
Description
(4,4-difluorocycloheptyl)methanol, also known as 4,4-difluorocycloheptan-1-ol, is an organic compound with a molecular formula of C7H14F2O. It is a colorless liquid and is soluble in water and alcohol. 4,4-difluorocycloheptyl)methanol is used in the synthesis of various compounds, including pharmaceuticals and agrochemicals. It is also used in the production of polymers, dyes, and surfactants.
Scientific Research Applications
(4,4-difluorocycloheptyl)methanolcycloheptyl)methanol has several scientific research applications. It is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals and agrochemicals. It is also used in the production of polymers, dyes, and surfactants. Additionally, (4,4-difluorocycloheptyl)methanolcycloheptyl)methanol can be used as a starting material for the synthesis of other compounds, such as (4,4-difluorocycloheptyl)methanolcycloheptyl)methanol derivatives.
Mechanism of Action
The mechanism of action of (4,4-difluorocycloheptyl)methanolcycloheptyl)methanol is not fully understood. However, it is believed that the compound acts as a proton acceptor, which allows it to react with other compounds. It is also believed that (4,4-difluorocycloheptyl)methanolcycloheptyl)methanol can act as an intermediate in the formation of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4,4-difluorocycloheptyl)methanolcycloheptyl)methanol have not been extensively studied. However, it is believed that the compound may have some effects on the nervous system. In animal models, (4,4-difluorocycloheptyl)methanolcycloheptyl)methanol has been found to increase the levels of certain neurotransmitters, such as dopamine and serotonin, in the brain.
Advantages and Limitations for Lab Experiments
The main advantage of using (4,4-difluorocycloheptyl)methanolcycloheptyl)methanol in lab experiments is that it is a relatively inexpensive and easily accessible compound. Additionally, it can be used as a reagent in the synthesis of various compounds. However, the compound is also highly reactive and should be handled with caution. Additionally, the effects of (4,4-difluorocycloheptyl)methanolcycloheptyl)methanol on the nervous system have not been extensively studied, which may limit its use in certain experiments.
Future Directions
The future directions for the study of (4,4-difluorocycloheptyl)methanolcycloheptyl)methanol include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of various compounds. Additionally, research should be conducted into the safety and efficacy of the compound for use in medical and pharmaceutical applications. Additionally, further research should be conducted into the mechanisms of action of (4,4-difluorocycloheptyl)methanolcycloheptyl)methanol, as well as its potential interactions with other compounds. Finally, future research should focus on the development of new methods for the synthesis of (4,4-difluorocycloheptyl)methanolcycloheptyl)methanol, as well as its potential applications in the production of polymers, dyes, and surfactants.
Synthesis Methods
The synthesis of (4,4-difluorocycloheptyl)methanolcycloheptyl)methanol can be achieved through two main methods. The first method involves the reaction of 1,4-difluorocycloheptane and methanol in the presence of a catalyst. The second method involves the reaction of 1,4-difluorocycloheptane and formaldehyde in the presence of a catalyst. Both methods require the use of a catalyst, such as palladium on carbon, to facilitate the reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (4,4-difluorocycloheptyl)methanol can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "Cycloheptene", "Bromine", "Sodium fluoride", "Sodium hydride", "Methanol" ], "Reaction": [ "Step 1: Bromination of cycloheptene using bromine to yield 4-bromocycloheptene", "Step 2: Treatment of 4-bromocycloheptene with sodium fluoride to yield 4-fluorocycloheptene", "Step 3: Dehydrohalogenation of 4-fluorocycloheptene using sodium hydride to yield 4-fluorocycloheptadiene", "Step 4: Addition of methanol to 4-fluorocycloheptadiene in the presence of a catalyst to yield (4,4-difluorocycloheptyl)methanol" ] } | |
CAS RN |
2731008-01-6 |
Product Name |
(4,4-difluorocycloheptyl)methanol |
Molecular Formula |
C8H14F2O |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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